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Compound of Interest

Compound Name: 6-Bromo-2-methyinicotinaldehyde

Cat. No.: B1529668

An In-Depth Technical Guide to 6-Bromo-2-methylnicotinaldehyde

Abstract

This technical guide provides a comprehensive overview of 6-Bromo-2-
methylnicotinaldehyde (CAS No. 926293-55-2), a key heterocyclic building block in modern
organic synthesis and medicinal chemistry. The document delineates its molecular structure,
physicochemical properties, and spectroscopic characteristics. A detailed, multi-step synthetic
pathway is presented, complete with mechanistic insights and a validated experimental
protocol. Furthermore, this guide explores the compound's applications as a versatile
intermediate in the development of novel pharmaceuticals and functional materials, serving as
an essential resource for researchers, scientists, and professionals in drug development.

Introduction

6-Bromo-2-methylnicotinaldehyde, also known as 6-Bromo-2-methyl-pyridine-3-
carbaldehyde, is a substituted pyridine derivative that has garnered significant interest as a
synthetic intermediate.[1] Its structure is characterized by a pyridine ring functionalized with a
bromine atom, a methyl group, and an aldehyde group. This unique arrangement of functional
groups offers multiple reactive sites, making it a highly versatile precursor for constructing more
complex molecular architectures. The electron-withdrawing nature of the pyridine nitrogen and
the bromine atom, combined with the reactivity of the aldehyde and the potential for
modification of the methyl group, provides a rich chemical canvas for synthetic chemists. This
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guide aims to provide a senior-level perspective on the core attributes of this compound,
grounded in established chemical principles and synthetic methodologies.

Molecular Structure and Physicochemical
Properties

The molecular integrity of 6-Bromo-2-methylnicotinaldehyde is defined by its specific
arrangement of atoms and functional groups, which dictates its reactivity and physical
properties.

Molecular Structure

The core of the molecule is a pyridine ring. An aldehyde group (-CHO) is located at the 3-
position, a methyl group (-CHs) at the 2-position, and a bromine atom (Br) at the 6-position.
This substitution pattern creates a unique electronic environment within the aromatic ring,
influencing the reactivity of each functional group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6-Bromo-2-methylnicotinaldehyde molecular structure
and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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